![molecular formula C14H12O4 B3096699 2,6-Naphthalenediacetic acid CAS No. 128822-58-2](/img/structure/B3096699.png)
2,6-Naphthalenediacetic acid
Overview
Description
2,6-Naphthalenediacetic acid (NDA) is an organic compound that belongs to the family of naphthalene derivatives. It has a molecular formula of C14H12O4 .
Synthesis Analysis
Synthesis methods for 2,6-naphthalenedicarboxylic acid (2,6-NDA), a valuable monomer used in the production of polyesters (polyethylene naphthalate) possessing better properties than the conventional polyethylene terephthalate polymers, have been considered . Most of the 2,6-NDA synthesis processes being developed now are based on the catalytic oxidation of alkylnaphthalenes .Molecular Structure Analysis
The molecular weight of this compound is 244.24 g/mol . The structure contains a total of 37 bonds, including 21 non-H bonds, 13 multiple bonds, 4 rotatable bonds, 2 double bonds, 11 aromatic bonds, 2 six-membered rings, 1 ten-membered ring, 2 carboxylic acids (aliphatic), and 2 hydroxyl groups .Physical and Chemical Properties Analysis
This compound has physical and chemical properties typical of naphthalene derivatives . More specific properties were not found in the search results.Scientific Research Applications
1. Capillary Zone Electrophoresis
2,6-Naphthalenedicarboxylic acid (NDC) is used as a carrier electrolyte in capillary zone electrophoresis (CZE) for the separation of organic anions with indirect UV detection. It offers improved sensitivity compared to commonly used phthalate, enhancing the detection of organic anions in ambient air (Dabek-Zlotorzynska & Dlouhy, 1994).
2. Synthesis and Purification Technology
2,6-Naphthalenedicarboxylic acid's synthesis and purification methods are diverse. Different methods are analyzed for their advantages, disadvantages, and economic benefits, illustrating the substance's importance in various industrial applications (Qiao, 2007).
3. Liquid Chromatographic Determination of Carboxylic Acids
This acid derivative is crucial in the synthesis of 2-(2,3-naphthalimino)ethyl ester derivatives for UV and fluorescent detection in high-performance liquid chromatography. It's vital for determining carboxylic acids in complex samples like mouse brain (Yasaka et al., 1990).
4. Decarboxylative Polymerization
2,6-Naphthalenedicarboxylic acid (NDCA) is employed in metal-catalyzed polymerization to form poly-2,6-naphthalenes. This process is significant for creating novel organometallic systems and on-surface polymerizations (Gao et al., 2014).
5. Prevention of Monocarpic Senescence in Soybeans
A combination of α-naphthaleneacetic acid with other compounds effectively halts the seed-induced degeneration in soybeans, demonstrating its utility in agricultural research and practices (Nood�n et al., 1979).
6. Production of Polyethylene Naphthalate
2,6-Naphthalenedicarboxylic acid (2,6-NDA) and its derivatives are crucial in the production of polyethylene naphthalate (PEN), a material with superior properties to conventional polymers. This highlights its role in the development of advanced materials (Lillwitz, 2001).
Mechanism of Action
Target of Action
2,6-Naphthalenediacetic acid (2,6-NDA) is a synthetic organic compound (SOC) that is used in various industries . It is a valuable monomer used in the production of polyesters, liquid crystal polymers (LCP), and polyurethane resins . It is also an important raw material in pharmaceuticals and fine chemicals .
Mode of Action
It is known that it interacts with its targets to produce high-strength and excellent dyeing performance polyester fibers and f-grade insulation materials . It is also used as a key monomer in the production of high-performance PEN, PBN, LCP, and polyurethane resins .
Biochemical Pathways
It is known that the compound plays a crucial role in the synthesis of high-performance polymers . The direct introduction of a carbonyl group into the aromatic ring in combination with the conversion of naphthalenecarboxylic acid derivatives into 2,6-NDA is a way to few-step, highly selective 2,6-NDA synthesis processes .
Pharmacokinetics
It is known that the compound has a boiling point of 5062±300 °C and a density of 1368±006 g/cm3 .
Result of Action
The result of the action of 2,6-NDA is the production of high-strength and excellent dyeing performance polyester fibers and F-grade insulation materials . It also results in the production of high-performance PEN, PBN, LCP, and polyurethane resins .
Biochemical Analysis
Biochemical Properties
It is known that its molecular weight is 244.24, and it has a predicted boiling point of 506.2±30.0 °C and a predicted density of 1.368±0.06 g/cm3 .
Cellular Effects
The cellular effects of 2,6-Naphthalenediacetic acid are not well-documented. It is used in the manufacture of high-strength and excellent dyeing performance polyester fibers and F-grade insulation materials. It is an important monomer for high-performance PEN, PBN, liquid crystal polymer (LCP), and polyurethane resin, and it is also an important raw material for medicine and fine chemicals .
Molecular Mechanism
It has been suggested that it may play a role in promoting the synthesis of cordycepin in Cordyceps militaris, a fungus known for its medicinal properties .
Metabolic Pathways
It is known that short-chain fatty acids play important roles in the regulation of glucose metabolism and lipid metabolism .
Properties
IUPAC Name |
2-[6-(carboxymethyl)naphthalen-2-yl]acetic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12O4/c15-13(16)7-9-1-3-11-6-10(8-14(17)18)2-4-12(11)5-9/h1-6H,7-8H2,(H,15,16)(H,17,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SEWCZUZXZFNNJR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=CC(=C2)CC(=O)O)C=C1CC(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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